Cas no 72817-94-8 (Benzoic acid,4-amino-5-cyano-2-hydroxy-3-methyl-)

• Product Name: Benzoic acid,4-amino-5-cyano-2-hydroxy-3-methyl-
• CAS No: 72817-94-8
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• CID: 550651
• Update Time: 2025-04-19

Benzoic acid,4-amino-5-cyano-2-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-amino-5-cyano-2-hydroxy-3-methyl-
• Benzoic acid, 4-amino-5-cyano-2-hydroxy-3-methyl- (9CI)
• 4-Amino-5-cyano-2-hydroxy-3-methylbenzoic acid

• Inchi： 1S/C9H8N2O3/c1-4-7(11)5(3-10)2-6(8(4)12)9(13)14/h2,12H,11H2,1H3,(H,13,14)
• InChI Key： PMIRQABZZUUPJI-UHFFFAOYSA-N
• SMILES： OC1=C(C(=O)O)C=C(C#N)C(=C1C)N

Computed Properties

• Exact Mass: 192.05354
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 107.34